2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

Specification

• Molecular Formula: C11H21ClN2O
• Molecular Weight: 232.75 g/mol
• IUPAC Name: 2-chloro-N-(1-methylpiperidin-4-yl)-N-propan-2-ylacetamide
• Standard InChI: InChI=1S/C11H21ClN2O/c1-9(2)14(11(15)8-12)10-4-6-13(3)7-5-10/h9-10H,4-8H2,1-3H3
• Standard InChI Key: SIVCWLBVXBXJRE-UHFFFAOYSA-N
• SMILES: CC(C)N(C1CCN(CC1)C)C(=O)CCl
• Canonical SMILES: CC(C)N(C1CCN(CC1)C)C(=O)CCl

Introduction

Synthesis and Chemical Reactions

Synthesis Pathways

The synthesis of 2-chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide typically involves the reaction of 2-chloroacetyl chloride with N-isopropyl-N-(1-methylpiperidin-4-yl)amine under controlled conditions. Key steps include:

• Nucleophilic acylation: The amine reacts with chloroacetyl chloride in an inert atmosphere (e.g., nitrogen) to form the acetamide bond.

• Purification: Crude products are purified using chromatography or recrystallization.

Reaction conditions often involve polar aprotic solvents (e.g., dichloromethane or tetrahydrofuran) and base catalysts (e.g., triethylamine) to neutralize HCl byproducts.

Reagent	Role	Conditions
2-Chloroacetyl chloride	Electrophilic acylating agent	Inert atmosphere, 20–25°C
N-Isopropyl-N-(1-methylpiperidin-4-yl)amine	Nucleophile	Base (e.g., NaHCO₃), 3–6 hr

Key Chemical Reactions

The chloro group in the compound participates in nucleophilic substitution reactions, enabling further functionalization. For example:

• Hydrolysis: The chloride may be replaced by hydroxyl groups under basic conditions.

• Amination: Reaction with amines to form secondary amides.

Hazard	Precaution
Skin contact	Wear gloves; wash with soap/water
Eye exposure	Rinse with water; seek medical help
Ingestion	Do not induce vomiting; contact poison control

Structural and Functional Analogues

Comparative Analysis

Compound	Molecular Formula	Key Differences	Applications
2-Chloro-N-(1-methylpiperidin-4-yl)acetamide	C₈H₁₅ClN₂O	No isopropyl group; simpler structure	Neurological disorder research
2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	C₁₂H₂₃ClN₂O	Methylpiperidinylmethyl substituent	Analgesic/anti-inflammatory agents
N-Isopropyl chloroacetamide	C₅H₁₀ClNO	Smaller molecular size; fewer substituents	Industrial intermediates

Functional Insights

The addition of the isopropyl group enhances steric bulk, potentially improving metabolic stability, while the piperidine ring facilitates receptor binding.

Research and Development Gaps

Unaddressed Questions

• Mechanistic Insights: Specific receptor targets and binding kinetics remain uncharacterized.

• Toxicity Data: Acute and chronic toxicity studies are absent.

• Optimization: Structure-activity relationship (SAR) studies are needed to refine efficacy and reduce off-target effects.

Future Directions

• High-Throughput Screening: Test against CNS receptors (e.g., serotonin, dopamine) to identify therapeutic leads.

• Prodrug Development: Modify the chloro group to improve bioavailability.

• Cancer Research: Investigate interactions with kinases or apoptosis pathways.